Cas no 95413-05-1 (Butanoic acid,4-[(2-bromoacetyl)amino]-, 2,5-dioxo-1-pyrrolidinyl ester)

• Product Name: Butanoic acid,4-[(2-bromoacetyl)amino]-, 2,5-dioxo-1-pyrrolidinyl ester
• CAS No: 95413-05-1
• MF: C₁₀H₁₃BrN₂O₅
• MW: 321.124622106552
• CID: 799450
• PubChem ID: 53482124
• Update Time: 2025-04-19

Butanoic acid,4-[(2-bromoacetyl)amino]-, 2,5-dioxo-1-pyrrolidinyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[(2-bromoacetyl)amino]-, 2,5-dioxo-1-pyrrolidinyl ester
• (2,5-dioxopyrrolidin-1-yl) 4-[(2-bromoacetyl)amino]butanoate
• SUCCINIMIDYL-4-(BROMOACETAMIDO)BUTANOATE
• 2,5-DIOXOPYRROLIDIN-1-YL 4-(2-BROMOACETAMIDO)BUTANOATE
• SCHEMBL8735537
• 2-Bromo-N-{4-[(2,5-dioxopyrrolidin-1-yl)oxy]-4-oxobutyl}acetamide
• 95413-05-1
• DTXSID10703893
• Butanoic acid,4-[(2-bromoacetyl)amino]-,2,5-dioxo-1-pyrrolidinyl ester
• FT-0604059

• Inchi： 1S/C10H13BrN2O5/c11-6-7(14)12-5-1-2-10(17)18-13-8(15)3-4-9(13)16/h1-6H2,(H,12,14)
• InChI Key： WGUGPAFUMQBBJL-UHFFFAOYSA-N
• SMILES： BrCC(NCCCC(=O)ON1C(CCC1=O)=O)=O

Computed Properties

• Exact Mass: 320.001
• Monoisotopic Mass: 320.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.8A^2
• XLogP3: -0.4